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Compound of Interest

Compound Name: Microline

CAS No.: 60958-71-6

Cat. No.: B14602288

Get Quote

This guide provides troubleshooting and frequently asked questions for researchers, scientists,

and professionals encountering challenges in the identification of microcline.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: Why is my microcline identification uncertain?

Uncertainty in microcline identification primarily arises from its close similarity to other feldspar

minerals, especially other potassium feldspars (K-feldspars) like orthoclase and sanidine.[1]

They are polymorphs, meaning they share the same chemical formula (KAlSi₃O₈) but differ in

their crystal structure.[1][2] Many of their physical properties are nearly identical, making

definitive identification challenging without specialized analytical techniques.[1][3]

Q2: What is the most definitive sign of microcline?

The most characteristic diagnostic feature of microcline is a specific type of twinning called

"tartan" or "gridiron" twinning.[2][4] This unique cross-hatched pattern results from the

combination of albite and pericline twinning and is best observed under a polarizing

microscope in thin section.[5][6]
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Q3: My sample is a K-feldspar but lacks the "tartan" twinning pattern. Can it still be microcline?

Yes. While tartan twinning is a key indicator, microcline can also be untwinned or display simple

twinning patterns like the Carlsbad twin.[4][7] In such cases, it can be very difficult to

distinguish from orthoclase, which often displays simple twins.[1][4] Therefore, the absence of

tartan twinning does not rule out microcline.

Q4: How can I reliably distinguish microcline from orthoclase?

Since microcline and orthoclase are polymorphs, the most reliable way to distinguish them is by

analyzing their crystal structure.[1][3]

Optical Examination: Under a polarizing microscope, the presence of the characteristic tartan

twinning confirms microcline.[2] Orthoclase, being monoclinic, does not exhibit this feature.

X-ray Diffraction (XRD): XRD analysis is a definitive method to distinguish between the

triclinic crystal system of microcline and the monoclinic system of orthoclase.[1][2][8]

Q5: My sample has a green hue. What does this indicate?

A distinct green to blue-green color is characteristic of the microcline variety known as

amazonite.[2][9] This color is a strong indicator for microcline, as orthoclase is not known to

occur in a deep green color.[1] The color is believed to be caused by trace amounts of lead and

water in the mineral structure.

Q6: How does microcline differ from plagioclase feldspars in thin section?

While both can exhibit twinning, there are key differences:

Twinning Style: Microcline's hallmark is the tartan (cross-hatched) twinning. Plagioclase

typically shows polysynthetic albite twinning, which appears as parallel lines or striations.[5]

[9]

Twin Lamellae: A subtle but important distinction is that the twin lamellae in microcline often

"pinch and swell," appearing discontinuous. In contrast, the twin lamellae in plagioclase are

typically continuous and have sharper boundaries.[2][4]
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Data Summary: Comparative Properties of
Feldspars
The table below summarizes key quantitative data used to differentiate microcline from

orthoclase and the plagioclase series.

Property Microcline Orthoclase
Plagioclase Series
(Albite-Anorthite)

Chemical Formula KAlSi₃O₈[2] KAlSi₃O₈[3]
(Na,Ca)

(Al,Si)AlSi₂O₈[10]

Crystal System Triclinic[1][2] Monoclinic[1][3] Triclinic[5]

Common Twinning

Tartan (Gridiron)

Twinning (Albite &

Pericline)[2][7]

Simple Twinning (e.g.,

Carlsbad)[4]

Polysynthetic Albite

Twinning[5]

Cleavage Angle ~90°41'[2] 90° ~94° (varies)

Mohs Hardness 6 - 6.5[2][3] 6 - 6.5[3] 6 - 6.5

Specific Gravity 2.54 - 2.57[3][7] 2.55 - 2.63[3]

2.62 - 2.76 (increases

from Albite to

Anorthite)[9]

Birefringence
0.005 - 0.008 (First-

order white)[7]

~0.005 (First-order

white)

0.007 - 0.012 (First-

order)

2V Angle 65 - 88°[2][7] 60 - 70°
Varies widely with

composition

Experimental Protocols
1. Polarized Light Microscopy (PLM) for Twinning Analysis

This method is used for the optical examination of mineral thin sections to identify characteristic

twinning patterns.
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Sample Preparation: A rock sample is cut, mounted on a glass slide, and ground down to a

standard thickness of 30 micrometers to allow light to pass through.

Microscope Setup:

Place the thin section on the rotating stage of a polarizing microscope.

Begin observations in Plane Polarized Light (PPL) to note color, cleavage, and relief.

Feldspars are typically colorless with low relief.[4]

Insert the upper polarizer to view the sample in Cross Polarized Light (XPL).

Observation:

In XPL, rotate the stage and observe the interference colors and extinction behavior.

Specifically look for twinning. Microcline is identified by its characteristic "tartan" or

"gridiron" pattern, where two sets of twin lamellae intersect at nearly 90 degrees.[2][6]

Note whether the twin lamellae pinch and swell, a feature that helps distinguish it from

some twinned plagioclase.[4]

Compare observations to known optical properties of feldspars (see table above).

2. X-ray Diffraction (XRD) for Crystal Structure Confirmation

XRD provides definitive identification by analyzing the mineral's crystal lattice structure.

Sample Preparation:

Obtain a pure mineral sample (approximately 4-5 grams).

Grind the sample into a very fine, homogenous powder using a mortar and pestle. The

particles should ideally be less than 10 micrometers to ensure random orientation.

Mount the powder in a sample holder, ensuring a flat, smooth surface.

Data Acquisition:
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Place the sample holder into an X-ray diffractometer.

The instrument directs a beam of X-rays onto the sample. As the angle of the X-ray source

(2θ) changes, the detector records the intensity of the diffracted X-rays.

A typical scan for mineral identification runs from a 2θ angle of 4° to 70°.[11]

Data Analysis:

The output is a diffractogram showing diffraction peaks (high intensity) at specific 2θ

angles.

Each crystalline material has a unique diffraction pattern, which acts as a "fingerprint."[12]

Compare the peak positions and intensities of the unknown sample against a reference

database (e.g., the International Centre for Diffraction Data - ICDD) to find a match.[13]

The distinct peak patterns for triclinic microcline and monoclinic orthoclase allow for

unambiguous differentiation.

Mandatory Visualization
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Microcline Identification Workflow

Initial Sample Examination
(K-Feldspar Suspected)

Is the sample
distinctly green?

High probability of Microcline
(variety Amazonite)

Yes

Prepare Thin Section for
Polarized Light Microscopy (PLM)

No

Confirm with PLM

Does it show 'Tartan'
(cross-hatched) twinning?

Identification Confirmed:
Microcline

Yes

Identification Uncertain:
(Untwinned or Simple Twinning)

No

Perform X-Ray Diffraction (XRD)
Analysis

Analyze Diffractogram

Result: Triclinic Structure Result: Monoclinic Structure
(Orthoclase)

Click to download full resolution via product page

Caption: Workflow for differentiating microcline from other feldspars.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b14602288/docs?utm_src=pdf-body-img#technical-support-center-mineral-identification
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14602288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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